Cas no 431878-97-6 (3-propan-2-yloxybenzenethiol)

• Product Name: 3-propan-2-yloxybenzenethiol
• CAS No: 431878-97-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD06201794
• CID: 2827554
• PubChem ID: 2759481
• Update Time: 2025-09-27

3-propan-2-yloxybenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-iso-Propoxythiophenol
• 3-isopropoxythiophenol
• 3-(propan-2-yloxy)benzene-1-thiol
• FS-5965
• DTXSID30374802
• 431878-97-6
• SCHEMBL457122
• AKOS006343076
• CBGJTIYHMKYCMR-UHFFFAOYSA-N
• CS-0366098
• 3-ISOPROPOXYBENZENETHIOL
• 3-propan-2-yloxybenzenethiol

• MDL： MFCD06201794
• Inchi： 1S/C9H12OS/c1-7(2)10-8-4-3-5-9(11)6-8/h3-7,11H,1-2H3
• InChI Key： CBGJTIYHMKYCMR-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)OC(C)C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols